Cas no 109772-57-8 (2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-)
109772-57-8 structure
Product Name:2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-
CAS No:109772-57-8
MF:C9H14ClN3O
MW:215.679960727692
CID:1188860
Update Time:2024-08-03
2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl-
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- Inchi: 1S/C9H14ClN3O/c1-7-6-8(13-9(11)12-7)14-5-3-2-4-10/h6H,2-5H2,1H3,(H2,11,12,13)
- InChI Key: XYCVNOZZVLQWGG-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C)=CC(OCCCCCl)=N1
Computed Properties
- Exact Mass: 215.08272
Experimental Properties
- Density: 1.202±0.06 g/cm3(Predicted)
- Melting Point: 44-45 °C
- Boiling Point: 420.6±55.0 °C(Predicted)
- PSA: 61.03
- pka: 6.28±0.10(Predicted)
2-Pyrimidinamine, 4-(4-chlorobutoxy)-6-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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